Cas no 1226419-79-9 (Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate)

Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate structure

1226419-79-9 structure

Product Name:Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate

CAS No:1226419-79-9

MF:C₈H₇ClO₃S

MW:218.657380342484

CID:2194257

PubChem ID:79018848

Update Time:2025-04-21

Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate
- DB-360725
- AKOS017554519
- EN300-1126983
- 1226419-79-9
- Inchi： 1S/C8H7ClO3S/c1-12-8(11)4-5(10)6-2-3-7(9)13-6/h2-3H,4H2,1H3
- InChI Key： AVOCDWRVSYSXNC-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(CC(=O)OC)=O)S1

Computed Properties

Exact Mass: 217.9804429Da
Monoisotopic Mass: 217.9804429Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 71.6Å²

Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1126983-0.05g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	0.05g	$348.0	2023-10-26
Enamine	EN300-1126983-0.1g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	0.1g	$364.0	2023-10-26
Enamine	EN300-1126983-0.25g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	0.25g	$381.0	2023-10-26
Enamine	EN300-1126983-0.5g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	0.5g	$397.0	2023-10-26
Enamine	EN300-1126983-1.0g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9		1g	$1157.0	2023-05-23
Enamine	EN300-1126983-2.5g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	2.5g	$810.0	2023-10-26
Enamine	EN300-1126983-5.0g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9		5g	$3355.0	2023-05-23
Enamine	EN300-1126983-10.0g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9		10g	$4974.0	2023-05-23
Enamine	EN300-1126983-1g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	1g	$414.0	2023-10-26
Enamine	EN300-1126983-5g	methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate	1226419-79-9	95%	5g	$1199.0	2023-10-26

Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

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